Cas no 7068-83-9 (N-Butyl-N-methylnitrosamine)

• Product Name: N-Butyl-N-methylnitrosamine
• CAS No: 7068-83-9
• MF: C₅H₁₂N₂O
• MW: 116.161581039429
• CID: 563557
• PubChem ID: 23471
• Update Time: 2025-04-19

N-Butyl-N-methylnitrosamine Chemical and Physical Properties

Names and Identifiers

• 1-Butanamine,N-methyl-N-nitroso-
• METHYLBUTYLNITROSAMINE
• N-NITROSO-N-METHYLBUTYLAMINE
• butylmethylnitrosamine
• Butyl-methyl-nitroso-amin
• butyl-methyl-nitroso-amine
• mbna
• Methyl-butyl-nitrosamin
• methyl-n-butylnitrosamine
• N-butyl-N-methyl-nitrosamine
• N-butyl-N-methylnitrous amide
• NITROSOMETHYLBUTYLAMINE
• nitrosomethyl-n-butylamine
• N-Methyl-N-butylnitrosamine
• N-NITROSOBUTYLMETHYLAMINE
• N-NITROSO-METHYLBUTYLAMINE
• N-Nitroso-N-methyl-N-n-butylamine
• SCHEMBL1578060
• N-Nitrosomethyl-N-butylamine
• 1-Butyl-1-methyl-2-oxohydrazine #
• 7068-83-9
• PKTSCJXWLVREKX-UHFFFAOYSA-
• F60APV88QL
• Methyl-butyl-nitrosamin [German]
• N-Nitroso methyl butyl amine
• Methylbutylnitrosoamine
• PD089619
• Butylamine, N-methyl-N-nitroso-
• N-Methyl-N-nitrosobutylamine
• butyl(methyl)nitrosoamine
• BUTYL-N-METHYLNITROSAMINE, N-
• Butanamine, N-methyl-N-nitroso-
• AKOS006273540
• N-Butyl-N-methylnitrosamine
• N-METHYL-N-NITROSO-1-BUTANAMINE
• BRN 1701369
• DTXSID20220960
• CCRIS 1122
• N-Nitroso-N-n-butyl-N-methylamine
• N-Butyl-N-methylnitrosamine (1mg/mL in Methanol)
• FT-0695193
• Z1198149449
• 1-Butanamine, N-methyl-N-nitroso-
• nitroso-methyl-n-butylamine
• InChI=1/C5H12N2O/c1-3-4-5-7(2)6-8/h3-5H2,1-2H3
• EN300-1167141
• N-Nitroso-n-butylmethylamine
• CHEMBL348740
• UNII-F60APV88QL
• PKTSCJXWLVREKX-UHFFFAOYSA-N
• N-Nitroso-N-n-butyl-N-methylamine 1.0 mg/ml in Methanol
• N-Nitroso-N-n-butyl-N-methylamine 0.1 mg/ml in Methanol
• G37736

• Inchi： 1S/C5H12N2O/c1-3-4-5-7(2)6-8/h3-5H2,1-2H3
• InChI Key： PKTSCJXWLVREKX-UHFFFAOYSA-N
• SMILES： O=NN(C)CCCC

Computed Properties

• Exact Mass: 116.09500
• Monoisotopic Mass: 116.094963
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 65.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.7
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.4

Experimental Properties

• Color/Form: Yellow liquid.
• Density: 0.93 g/mL(lit.)
• Boiling Point: 217.23°C (rough estimate)
• Flash Point: 70.9°C
• Refractive Index: 1.4496 (estimate)
• PSA: 32.67000
• LogP: 1.39970

N-Butyl-N-methylnitrosamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 2810 6.1/PG 2
• WGK Germany：3
• Hazard Category Code： 45-46-26/27/28
• Safety Instruction： 53-23-36/37/39-45
• RTECS：EO5425000
• Hazardous Material Identification：
• Risk Phrases：R45; R46; R26/27/28
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic N-nitroso compounds
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic nitroso compounds Organic N-nitroso compounds